4-Bromo-3-methyl-5-(trimethylsilyl)isoxazole
Overview
Description
4-Bromo-3-methyl-5-(trimethylsilyl)isoxazole is a useful research compound. Its molecular formula is C7H12BrNOSi and its molecular weight is 234.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Regioselective Halodesilylation
Isoxazoles, including derivatives similar to 4-Bromo-3-methyl-5-(trimethylsilyl)isoxazole, undergo regioselective halodesilylation. This process involves the selective removal of the trimethylsilyl group in the presence of halogens like bromine, leading to the formation of halogenated isoxazoles. Such reactions are valuable for introducing halogen atoms at specific positions of the isoxazole ring, enabling further chemical modifications (Effenberger & Krebs, 1984).
Synthesis of Isoxazole Derivatives
Methyl (trimethylsilylmethyl)acetylenecarboxylate, a compound structurally related to this compound, reacts with nitrile oxides to form cycloadducts leading to isoxazole derivatives. These derivatives are obtained through a process involving reduction, acetylation, and a fluoride ion-promoted elimination reaction. Such methodologies provide novel access to fused isoxazole rings, expanding the scope of isoxazole-based chemical synthesis (Hojo, Tomita, & Hosomi, 1993).
Precursor to Isoxazole-fused Heterocycles
The bromination of 3-aryl-5-methyl-isoxazole-4-carboxylates, closely related to this compound, has been studied extensively. These compounds serve as precursors for the synthesis of 3-aryl-5-formyl-isoxazole-4-carboxylates, which are subsequently utilized in the creation of isoxazole-fused heterocycles. This research highlights the potential of brominated isoxazoles in the synthesis of complex heterocyclic compounds (Roy, Rajaraman, & Batra, 2004).
Properties
IUPAC Name |
(4-bromo-3-methyl-1,2-oxazol-5-yl)-trimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12BrNOSi/c1-5-6(8)7(10-9-5)11(2,3)4/h1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIPMZZKTVORQSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1Br)[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12BrNOSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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